3-(aminomethyl)-5-(trifluoromethyl)phenol hydrochloride
Overview
Description
3-(Aminomethyl)-5-(trifluoromethyl)phenol hydrochloride, also known as amitriptyline hydrochloride, is a tricyclic antidepressant (TCA) drug used to treat depression, anxiety, and chronic pain. It is a synthetic derivative of the naturally occurring alkaloid, amitriptyline, which is found in the roots of the plant, Hypericum perforatum (St. John’s Wort). Amitriptyline hydrochloride is an effective and widely used drug, and has been in clinical use since the 1960s.
Scientific Research Applications
Amitriptyline hydrochloride has been widely used in scientific research for its antidepressant, anxiolytic, and analgesic effects. It has been used in studies of animal models of depression and anxiety, as well as in studies of the effects of chronic pain on mood and behavior. It has also been used in studies of the biochemical and physiological effects of antidepressants.
Mechanism of Action
Amitriptyline hydrochloride acts on the serotonin and norepinephrine neurotransmitter systems, which are involved in regulating mood, emotion, and pain perception. It is thought to work by increasing the levels of serotonin and norepinephrine in the brain, which leads to an improvement in mood and a reduction in anxiety and pain.
Biochemical and Physiological Effects
Amitriptyline hydrochloride has been found to have a range of biochemical and physiological effects. It has been shown to increase the activity of the serotonin and norepinephrine systems, which can lead to an improvement in mood. It has also been found to reduce levels of cortisol, a stress hormone, and to increase levels of dopamine, a neurotransmitter involved in reward-seeking behavior. Additionally, it has been found to reduce inflammation and oxidative stress, and to modulate the immune system.
Advantages and Limitations for Lab Experiments
Amitriptyline hydrochloride is an effective and widely used drug, and is easy to obtain and use in laboratory experiments. It has a wide range of effects, and can be used to study the biochemical and physiological effects of antidepressants. However, it is important to note that it must be used with caution, as it can cause side effects in some individuals. Additionally, it is important to use appropriate controls when conducting experiments with this drug.
Future Directions
Amitriptyline hydrochloride has been used in clinical and research settings for many years, and there are still many areas of research that could be explored. These include further studies of its biochemical and physiological effects, as well as the development of new therapeutic applications. Additionally, research into the safety and efficacy of 3-(aminomethyl)-5-(trifluoromethyl)phenol hydrochloridee hydrochloride in combination with other drugs could be beneficial. Finally, further research into the long-term effects of this drug could help to elucidate its mechanism of action.
Synthesis Methods
Amitriptyline hydrochloride can be synthesized by the reaction of 3-(aminomethyl)-5-(trifluoromethyl)phenol with hydrochloric acid. The reaction is carried out in a suitable solvent such as ethanol or methanol. The product is then isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(aminomethyl)-5-(trifluoromethyl)phenol hydrochloride involves the reaction of 3-hydroxy-5-(trifluoromethyl)benzaldehyde with formaldehyde and ammonium chloride to form 3-(aminomethyl)-5-(trifluoromethyl)phenol, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-hydroxy-5-(trifluoromethyl)benzaldehyde", "formaldehyde", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 3-hydroxy-5-(trifluoromethyl)benzaldehyde with formaldehyde and ammonium chloride in the presence of a base catalyst to form 3-(aminomethyl)-5-(trifluoromethyl)phenol.", "Step 2: Dissolve 3-(aminomethyl)-5-(trifluoromethyl)phenol in hydrochloric acid to form the hydrochloride salt, 3-(aminomethyl)-5-(trifluoromethyl)phenol hydrochloride." ] } | |
CAS RN |
2763756-47-2 |
Product Name |
3-(aminomethyl)-5-(trifluoromethyl)phenol hydrochloride |
Molecular Formula |
C8H9ClF3NO |
Molecular Weight |
227.6 |
Purity |
95 |
Origin of Product |
United States |
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